Cas no 1263377-60-1 (5-(2-Cyanophenyl)nicotinic acid)

5-(2-Cyanophenyl)nicotinic acid Properties

Names and Identifiers

• 5-(2-Cyanophenyl)nicotinic acid
• 5-(2-cyanophenyl)pyridine-3-carboxylic acid
• 1263377-60-1
• 5-(2-Cyanophenyl)nicotinicacid
• DB-316835
• DTXSID70679484
• 5-(2-Cyanophenyl)-nicotinic acid
• +Expand

• MDL： MFCD17079031
• InChIKey： ZDZSTNJZTGNOQM-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H8N2O2/c14-6-9-3-1-2-4-12(9)10-5-11(13(16)17)8-15-7-10/h1-5,7-8H,(H,16,17)
• SMILES： C1=CC=C(C(=C1)C#N)C2=CC(=CN=C2)C(=O)O

Computed Properties

• Exact Mass: 224.058577502g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 224.058577502g/mol
• Heavy Atom Count: 17
• Complexity: 334
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 74Ų